Cas no 1805581-52-5 (3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol
• CAS No: 1805581-52-5
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4881093
• Update Time: 2025-06-07

3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol

• Inchi： 1S/C7H6F3NO2/c8-6(9)4-5(13)3(2-12)1-11-7(4)10/h1,6,12H,2H2,(H,11,13)
• InChI Key： CFKRAUOCZQUHJK-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C(CO)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol

3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol (CAS No. 1805581-52-5)

The compound 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol, identified by the CAS registry number 1805581-52-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The presence of multiple functional groups, including fluorine atoms, hydroxyl, and methoxy groups, makes this molecule particularly interesting for researchers in the fields of medicinal chemistry, agrochemistry, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of routes. One notable approach involves the use of fluorination techniques, such as the Corey-Fuchs reaction or directed metallation strategies, to introduce the difluoromethyl group at the 3-position of the pyridine ring. The hydroxy group at position 4 and the methoxy group at position 5 are typically introduced via nucleophilic aromatic substitution or through oxidation/reduction sequences, depending on the starting material and desired stereochemistry.

The structural uniqueness of 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol lies in its ability to act as a multifunctional platform for further chemical modifications. The fluorinated groups contribute significantly to the molecule's lipophilicity and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the hydroxyl and methoxy groups can serve as reactive sites for bioconjugation or for the formation of hydrogen bonds in supramolecular assemblies.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been explored as a lead compound for anti-inflammatory and antiviral agents due to its ability to modulate key enzymatic pathways. Recent studies have demonstrated its efficacy in inhibiting viral replication by targeting specific protein-protein interactions. Furthermore, its role as a precursor in the synthesis of more complex heterocyclic compounds has been documented in several high-impact journals.

The environmental impact and safety profile of 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol have also been subjects of recent research. Studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires careful handling during industrial processes. Regulatory agencies have recommended specific disposal guidelines to minimize ecological risks associated with its use.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-methanol (CAS No. 1805581-52-5) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in both academic research and industrial development.